Cas no 1260683-01-9 (2-(azetidin-3-yl)-6-chlorophenol)

• Product Name: 2-(azetidin-3-yl)-6-chlorophenol
• CAS No: 1260683-01-9
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6223908
• PubChem ID: 129916587
• Update Time: 2025-10-31

2-(azetidin-3-yl)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-6-chlorophenol
• 1260683-01-9
• EN300-2002121

• Inchi： 1S/C9H10ClNO/c10-8-3-1-2-7(9(8)12)6-4-11-5-6/h1-3,6,11-12H,4-5H2
• InChI Key： MKAJQLISNSNTTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1CNC1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(azetidin-3-yl)-6-chlorophenol

Introduction to 2-(azetidin-3-yl)-6-chlorophenol (CAS No: 1260683-01-9)

2-(azetidin-3-yl)-6-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No) 1260683-01-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic chloride exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring an azetidine ring fused with a chlorophenolic moiety, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The azetidine ring, a five-membered saturated heterocycle, is known for its stability and versatility in forming bioactive molecules. Its incorporation into the phenolic backbone of 2-(azetidin-3-yl)-6-chlorophenol introduces a potential site for interaction with biological targets, making it an attractive scaffold for designing novel therapeutic agents. The presence of a chlorine substituent at the para position relative to the hydroxyl group enhances the electrophilicity of the aromatic ring, facilitating further functionalization and derivatization.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic and receptor-mediated pathways. The structural features of 2-(azetidin-3-yl)-6-chlorophenol make it a compelling candidate for investigating its interactions with proteins and enzymes involved in inflammatory and infectious diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes by modulating their active sites through hydrogen bonding and hydrophobic interactions.

One of the most exciting aspects of 2-(azetidin-3-yl)-6-chlorophenol is its potential in the development of next-generation antibiotics. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. The combination of an azetidine ring and a chlorophenolic group in this compound offers a structurally distinct approach to combat bacterial infections. Researchers are exploring its efficacy against Gram-positive and Gram-negative bacteria, as well as its ability to evade existing resistance mechanisms.

The synthesis of 2-(azetidin-3-yl)-6-chlorophenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired azetidine-fused phenolic structure efficiently. These synthetic strategies not only highlight the compound’s synthetic accessibility but also open avenues for further structural diversification.

From a pharmacological perspective, 2-(azetidin-3-yl)-6-chlorophenol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it could be developed into a drug candidate for treating conditions such as cancer, inflammation, and infectious diseases. Additionally, its chlorophenolic moiety provides a handle for further chemical modifications, allowing researchers to optimize its pharmacokinetic properties and target specificity.

The computational modeling of 2-(azetidin-3-yl)-6-chlorophenol has been instrumental in understanding its binding interactions with biological targets at the molecular level. Through techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might bind to enzymes or receptors, providing insights into its mechanism of action. These computational studies are complemented by experimental validations using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The environmental impact of 2-(azetidin-3-yl)-6-chlorophenol is also an important consideration in its development as a pharmaceutical agent. Efforts are being made to assess its biodegradability and toxicity profile to ensure that its use does not pose undue risks to ecosystems. Sustainable synthetic routes are being explored to minimize waste generation and maximize atom economy during production.

In conclusion, 2-(azetidin-3-yl)-6-chlorophenol (CAS No: 1260683-01-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.